Cas no 69667-09-0 (3,6-Diazabicyclo[3.2.1]octane, 3-methyl-)

• Product Name: 3,6-Diazabicyclo[3.2.1]octane, 3-methyl-
• CAS No: 69667-09-0
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• CID: 4150275
• PubChem ID: 13999283
• Update Time: 2025-06-11

3,6-Diazabicyclo[3.2.1]octane, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 3,6-Diazabicyclo[3.2.1]octane, 3-methyl-
• 69667-09-0
• 897-646-6
• UCA66709
• 3-methyl-3,6-diazabicyclo(3.2.1)octane
• SCHEMBL2955995
• AKOS006384698
• EN300-6745128
• 3-methyl-3,6-diazabicyclo[3.2.1]octane

• Inchi： 1S/C7H14N2/c1-9-4-6-2-7(5-9)8-3-6/h6-8H,2-5H2,1H3
• InChI Key： LUKBRIBWOWNLRW-UHFFFAOYSA-N
• SMILES： C12CC(NC1)CN(C)C2

Computed Properties

• Exact Mass: 126.115698455Da
• Monoisotopic Mass: 126.115698455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,4-diazepanes

Additional information on 3,6-Diazabicyclo[3.2.1]octane, 3-methyl-

3,6-Diazabicyclo[3.2.1]octane, 3-methyl- (CAS No 69667-09-0)

The compound 3,6-Diazabicyclo[3.2.1]octane, 3-methyl- (CAS No 69667-09-0) is a bicyclic amine with a unique structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of bicyclic amines, which are known for their structural rigidity and potential applications in drug design and advanced materials.

Recent studies have highlighted the importance of bicyclic amines in the development of new pharmaceutical agents. The rigid structure of 3,6-Diazabicyclo[3.2.1]octane provides an ideal scaffold for molecular recognition and binding interactions, making it a promising candidate for drug delivery systems and enzyme inhibitors. Researchers have explored its ability to form stable complexes with various bioactive molecules, enhancing their pharmacokinetic properties.

In terms of synthesis, the preparation of 3-methyl-3,6-diazabicyclo[3.2.1]octane has been optimized through various methodologies. One notable approach involves the use of ring-closing metathesis, which allows for the construction of the bicyclic framework with high efficiency and selectivity. This method has been validated in recent publications, demonstrating its scalability and applicability in large-scale production.

The structural uniqueness of this compound also extends to its electronic properties, which have been studied using computational chemistry techniques. These studies reveal that the bicyclic system exhibits favorable electronic delocalization, enhancing its stability and reactivity in certain chemical environments. Such insights are crucial for designing new materials with tailored electronic properties.

Furthermore, the application of 3-methyl-3,6-diazabicyclo[3.2.1]octane in polymer science has emerged as a novel research direction. Its ability to act as a cross-linking agent in polymer networks has been demonstrated, leading to materials with improved mechanical strength and thermal stability. This finding opens up possibilities for its use in advanced composites and high-performance polymers.

In conclusion, the compound CAS No 69667-09-0, or 3-methyl-3,6-diazabicyclo[3.2.1]octane, represents a versatile building block with diverse applications across multiple disciplines. Its structural features and reactivity make it an invaluable tool in modern chemical research, driving innovation in drug discovery and material development.